Cas no 1203405-29-1 (N-(3-chlorophenyl)-2-(4-methyl-6-oxo-1,6-dihydropyrimidin-1-yl)acetamide)

• Product Name: N-(3-chlorophenyl)-2-(4-methyl-6-oxo-1,6-dihydropyrimidin-1-yl)acetamide
• CAS No: 1203405-29-1
• MF: C₁₃H₁₂ClN₃O₂
• MW: 277.706281661987
• CID: 6120193
• PubChem ID: 45496945
• Update Time: 2025-05-20

N-(3-chlorophenyl)-2-(4-methyl-6-oxo-1,6-dihydropyrimidin-1-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(3-chlorophenyl)-2-(4-methyl-6-oxo-1,6-dihydropyrimidin-1-yl)acetamide
• N-(3-chlorophenyl)-2-(4-methyl-6-oxopyrimidin-1-yl)acetamide
• 1203405-29-1
• N-(3-chlorophenyl)-2-(4-methyl-6-oxopyrimidin-1(6H)-yl)acetamide
• VU0638056-1
• F5228-2031
• AKOS024501540

• Inchi： 1S/C13H12ClN3O2/c1-9-5-13(19)17(8-15-9)7-12(18)16-11-4-2-3-10(14)6-11/h2-6,8H,7H2,1H3,(H,16,18)
• InChI Key： AEHNYEDMHUFKMF-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC(Cl)=C1)(=O)CN1C=NC(C)=CC1=O

Computed Properties

• Exact Mass: 277.0618043g/mol
• Monoisotopic Mass: 277.0618043g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 434
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 61.8Ų

Additional information on N-(3-chlorophenyl)-2-(4-methyl-6-oxo-1,6-dihydropyrimidin-1-yl)acetamide

N-(3-chlorophenyl)-2-(4-methyl-6-oxo-1,6-dihydropyrimidin-1-yl)acetamide: A Comprehensive Overview

N-(3-chlorophenyl)-2-(4-methyl-6-oxo-1,6-dihydropyrimidin-1-yl)acetamide, with the CAS number 1203405-29-1, is a compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of pyrimidines and is characterized by its unique structural features, which include a chlorophenyl group and a methyl-substituted pyrimidine ring. These structural elements contribute to its pharmacological properties and make it a promising candidate for various therapeutic interventions.

The synthesis of N-(3-chlorophenyl)-2-(4-methyl-6-oxo-1,6-dihydropyrimidin-1-yl)acetamide typically involves multi-step reactions, including the formation of the pyrimidine ring and the subsequent attachment of the chlorophenyl and acetamide moieties. Recent advancements in synthetic methodologies have led to more efficient and scalable routes for producing this compound, which is crucial for its potential commercialization and clinical use.

One of the key areas of research involving N-(3-chlorophenyl)-2-(4-methyl-6-oxo-1,6-dihydropyrimidin-1-yl)acetamide is its anti-inflammatory properties. Studies have shown that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. These findings suggest that N-(3-chlorophenyl)-2-(4-methyl-6-oxo-1,6-dihydropyrimidin-1-yl)acetamide could be a valuable therapeutic agent for treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, N-(3-chlorophenyl)-2-(4-methyl-6-oxo-1,6-dihydropyrimidin-1-yl)acetamide has also been investigated for its potential as an antiviral agent. Research has demonstrated that this compound can inhibit the replication of several viruses, including influenza and herpes simplex virus. The mechanism of action appears to involve the disruption of viral protein synthesis, making it a promising candidate for the development of broad-spectrum antiviral drugs.

The pharmacokinetic properties of N-(3-chlorophenyl)-2-(4-methyl-6-o xo - 1 , 6 - dihydropyrimidin - 1 - yl ) strong > acetamide have been extensively studied to understand its behavior in biological systems. Preclinical studies have shown that this compound has good oral bioavailability and a favorable pharmacokinetic profile, which are essential characteristics for a drug candidate. Additionally, it has been found to have low toxicity and minimal side effects in animal models, further supporting its potential for clinical development.

Clinical trials are currently underway to evaluate the safety and efficacy of N-(3-chlorophenyl)-2-(4-methyl - 6 - oxo - 1 , 6 - dihydropyrimidin - 1 - yl ) acetamide in human subjects. Early results from phase I trials have been promising, with the compound demonstrating good tolerability and preliminary evidence of therapeutic benefit. These findings have paved the way for more advanced clinical trials to further investigate its potential as a treatment for various diseases.

The future prospects for N-(3-chlorophenyl)-2-(4-methyl - 6 - oxo - 1 , 6 - dihydropyrimidin - 1 - yl ) acetamide are promising. Ongoing research is focused on optimizing its formulation and delivery methods to enhance its therapeutic effects. Additionally, efforts are being made to explore combination therapies involving this compound with other drugs to achieve synergistic benefits.

In conclusion, N-(3-chlorophenyl)-2-(4-methyl - 6 - oxo - 1 , 6 - dihydropyrimidin - 1 - yl ) acetamide (CAS number 1203405-29-1) is a multifaceted compound with significant potential in the fields of anti-inflammatory and antiviral therapy. Its unique structural features and favorable pharmacological properties make it an exciting candidate for further development and clinical application. As research continues to advance, it is likely that this compound will play an important role in improving patient outcomes and addressing unmet medical needs.